Cas no 89790-30-7 (Octanoic acid, 8-[[(4-methylphenyl)sulfonyl]oxy]-, methyl ester)
89790-30-7 structure
Product Name:Octanoic acid, 8-[[(4-methylphenyl)sulfonyl]oxy]-, methyl ester
CAS No:89790-30-7
MF:C16H24O5S
MW:328.423764228821
CID:588981
PubChem ID:536810
Update Time:2025-04-19
Octanoic acid, 8-[[(4-methylphenyl)sulfonyl]oxy]-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Octanoic acid, 8-[[(4-methylphenyl)sulfonyl]oxy]-, methyl ester
- methyl 8-(4-methylphenyl)sulfonyloxyoctanoate
- DTXSID20336858
- ZJYPTOIUONGQIX-UHFFFAOYSA-N
- 89790-30-7
- Methyl 8-([(4-methylphenyl)sulfonyl]oxy)octanoate #
-
- Inchi: 1S/C16H24O5S/c1-14-9-11-15(12-10-14)22(18,19)21-13-7-5-3-4-6-8-16(17)20-2/h9-12H,3-8,13H2,1-2H3
- InChI Key: ZJYPTOIUONGQIX-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OCCCCCCCC(=O)OC
Computed Properties
- Exact Mass: 328.13444504g/mol
- Monoisotopic Mass: 328.13444504g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 11
- Complexity: 405
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 78Ų
Octanoic acid, 8-[[(4-methylphenyl)sulfonyl]oxy]-, methyl ester Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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